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Cat. No.: B131629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Profluthrin is a synthetic pyrethroid insecticide valued for its high efficacy against a range of

pests, particularly in household applications. As with any chemical introduced into the

environment, a thorough understanding of its fate and degradation is paramount for assessing

its ecological impact and ensuring its responsible use. This technical guide provides a

comprehensive overview of the environmental fate and degradation of Profluthrin,

summarizing available data, outlining experimental methodologies, and visualizing key

pathways.

Physicochemical Properties
Understanding the fundamental physicochemical properties of Profluthrin is essential for

predicting its behavior in the environment.
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Property Value Reference

Molecular Formula C₁₇H₁₈F₄O₂ [1]

Molecular Weight 330.32 g/mol [1]

Physical State
Slightly yellow to pale yellow

transparent liquid
[2]

Water Solubility Insoluble [2]

Vapor Pressure 10.3 mPa (25°C) [2]

Environmental Fate and Degradation
The environmental persistence and transformation of Profluthrin are governed by a

combination of abiotic and biotic processes. While specific quantitative data for Profluthrin's

environmental half-lives are not readily available in the public domain, its structural similarity to

other pyrethroids, such as transfluthrin and metofluthrin, allows for informed predictions of its

behavior. The primary degradation pathways for pyrethroids include hydrolysis, photolysis, and

microbial metabolism.

Hydrolysis
Hydrolysis is a key abiotic degradation process for ester-containing compounds like

Profluthrin. The rate of hydrolysis is highly dependent on the pH of the surrounding medium. A

document from the manufacturer, Sumitomo Chemical, states that Profluthrin is "stable in

acidic or basic solutions"[2]. While this suggests a degree of resistance to hydrolysis,

quantitative half-life data is necessary for a complete assessment.

For comparison, the structurally similar pyrethroid transfluthrin is hydrolytically stable at pH 5

and pH 7, with a half-life of 950 days. However, at pH 9 and 25°C, its half-life decreases

significantly to 14 days[3]. Another pyrethroid, momfluorothrin, is stable in buffer solutions at pH

4 and 7 at 20°C (half-life ≥ 1 year) but degrades more rapidly at pH 9, with a half-life of 11.7 -

12.2 days[4]. It is plausible that Profluthrin exhibits similar pH-dependent hydrolysis, with

increased degradation under alkaline conditions.
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The primary hydrolysis reaction for pyrethroids involves the cleavage of the ester linkage,

yielding a carboxylic acid and an alcohol. For Profluthrin, this would result in 2,2-dimethyl-3-

(1-propenyl)cyclopropanecarboxylic acid and (2,3,5,6-tetrafluoro-4-methylphenyl)methanol.

Profluthrin

2,2-dimethyl-3-(1-propenyl)cyclopropanecarboxylic acidEster Hydrolysis

(2,3,5,6-tetrafluoro-4-methylphenyl)methanol
Ester Hydrolysis

Click to download full resolution via product page

Figure 1: Proposed Hydrolysis Pathway of Profluthrin.

Photolysis
Photodegradation, or photolysis, is the breakdown of molecules by light, particularly in the UV

spectrum of sunlight. This process can be a significant degradation route for pesticides present

on surfaces or in the upper layers of water bodies.

While specific photolysis data for Profluthrin is not available, studies on other pyrethroids

provide insights. For instance, the aqueous photolysis half-life of metofluthrin is reported to be

between 1.1 and 3.4 days[5]. Similarly, momfluorothrin has a photolysis half-life of 4.5 days

under natural sunlight[4]. These findings suggest that Profluthrin is also likely to undergo

photodegradation in the environment.

Photolytic degradation of pyrethroids can involve several reactions, including

photoisomerization, cleavage of the ester bond, and oxidation of various parts of the molecule.

Degradation in Soil
The fate of Profluthrin in the terrestrial environment is influenced by both biotic (microbial

degradation) and abiotic processes, as well as its mobility in the soil matrix.

Aerobic and Anaerobic Degradation:

Microbial metabolism is a primary driver of pesticide degradation in soil. The rate of

degradation is typically expressed as a half-life (DT50), which can vary significantly depending
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on soil type, temperature, moisture, and microbial activity.

While specific soil degradation data for Profluthrin is lacking, a study on the aerobic and

anaerobic degradation of 11 other pyrethroids in sediment/water systems provides a general

range. Under aerobic conditions, the first-order half-lives ranged from 2.9 to over 200 days,

with a median of 18 days. Under anaerobic conditions, the half-lives were generally longer,

ranging from 20 to over 200 days with a median of 70 days[6]. It is anticipated that

Profluthrin's degradation in soil would fall within a similar range, with aerobic degradation

being the more rapid process.

The primary metabolic pathway for pyrethroids in soil is the cleavage of the ester linkage by

microbial enzymes, similar to hydrolysis[7]. Further degradation of the resulting carboxylic acid

and alcohol moieties can then occur.

Profluthrin in Soil

Microbial Ester Cleavage

2,2-dimethyl-3-(1-propenyl)cyclopropanecarboxylic acid (2,3,5,6-tetrafluoro-4-methylphenyl)methanol

Further Microbial Degradation

CO2 + H2O
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Figure 2: Generalized Microbial Degradation Pathway of Profluthrin in Soil.
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Mobility in Soil:

The mobility of a pesticide in soil, its potential to leach into groundwater or move with surface

runoff, is largely determined by its adsorption to soil particles. This is quantified by the soil

organic carbon-water partitioning coefficient (Koc). A high Koc value indicates strong adsorption

and low mobility.

Pyrethroids, in general, are known to have high Koc values due to their lipophilic nature,

leading to strong adsorption to soil organic matter and clay particles. This suggests that

Profluthrin is likely to be immobile in soil, with a low potential for leaching into groundwater[8].

Experimental Protocols
Standardized experimental protocols, such as those developed by the Organisation for

Economic Co-operation and Development (OECD), are crucial for generating reliable and

comparable data on the environmental fate of pesticides.

Hydrolysis Study (based on OECD Guideline 111)
Objective: To determine the rate of hydrolysis of Profluthrin as a function of pH.

Methodology:

Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9.

Test Substance: Radiolabeled Profluthrin is typically used to facilitate analysis and mass

balance calculations.

Procedure:

A known concentration of Profluthrin is added to each buffer solution.

The solutions are incubated in the dark at a constant temperature (e.g., 25°C).

Samples are taken at various time intervals.

The concentration of the parent Profluthrin and any major hydrolysis products are

determined using appropriate analytical techniques (e.g., HPLC with radiometric
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detection).

Data Analysis: The rate of hydrolysis and the half-life (t½) are calculated for each pH.

Prepare sterile buffer solutions (pH 4, 7, 9)

Add radiolabeled Profluthrin

Incubate in dark at constant temperature

Sample at time intervals

Analyze for Profluthrin and degradates (HPLC)

Calculate hydrolysis rate and half-life

Click to download full resolution via product page

Figure 3: Experimental Workflow for a Hydrolysis Study.

Aqueous Photolysis Study (based on OECD Guideline
316)
Objective: To determine the rate and pathway of Profluthrin photodegradation in water.

Methodology:
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Test System: Sterile aqueous buffer solution (typically pH 7 or a pH where the substance is

stable to hydrolysis).

Light Source: A light source that simulates natural sunlight (e.g., a xenon arc lamp with

appropriate filters).

Procedure:

A solution of Profluthrin in the buffer is prepared.

The solution is irradiated with the light source at a constant temperature.

Dark control samples are maintained under the same conditions but shielded from light.

Samples are collected from both irradiated and dark control solutions at various time

points.

Concentrations of Profluthrin and photoproducts are determined.

Data Analysis: The photolysis rate constant and half-life are calculated, correcting for any

degradation observed in the dark controls. The quantum yield can also be determined to

predict photolysis rates under different environmental conditions.

Aerobic and Anaerobic Soil Metabolism Study (based on
OECD Guideline 307)
Objective: To determine the rate and route of Profluthrin degradation in soil under aerobic and

anaerobic conditions.

Methodology:

Test System: Representative agricultural soils with varying characteristics (e.g., texture,

organic matter content, pH).

Procedure:

Soil samples are treated with radiolabeled Profluthrin.
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Aerobic: The treated soil is maintained at a specific moisture level and incubated in the

dark at a constant temperature with a continuous supply of air. Volatile organic compounds

and CO₂ are trapped.

Anaerobic: After an initial aerobic phase to establish microbial activity, the soil is flooded

with water and purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

Soil samples are extracted at various time intervals.

The amounts of parent Profluthrin, extractable metabolites, non-extractable residues, and

mineralized products (¹⁴CO₂) are quantified.

Data Analysis: The degradation half-lives (DT50) for Profluthrin under both aerobic and

anaerobic conditions are calculated. A degradation pathway is proposed based on the

identification of major metabolites.

Conclusion
While specific quantitative data on the environmental fate of Profluthrin is limited in publicly

accessible literature, its chemical structure as a pyrethroid insecticide provides a strong basis

for predicting its behavior. Profluthrin is expected to undergo degradation in the environment

through hydrolysis (particularly under alkaline conditions), photolysis, and microbial metabolism

in soil. Due to its likely high adsorption to soil, its mobility is expected to be low, minimizing the

risk of groundwater contamination. Further studies, following established protocols such as the

OECD guidelines, are necessary to generate the specific quantitative data needed for a

comprehensive environmental risk assessment of Profluthrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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